N-(3-Amino-4-chlorophenyl)-4-(isopentyloxy)-benzamide

• IUPAC Name: N-(3-amino-4-chlorophenyl)-4-(3-methylbutoxy)benzamide
• InChI: InChI=1S/C18H21ClN2O2/c1-12(2)9-10-23-15-6-3-13(4-7-15)18(22)21-14-5-8-16(19)17(20)11-14/h3-8,11-12H,9-10,20H2,1-2H3,(H,21,22)
• InChI Key: DUQRDIIRFOWCQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)N
• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol

Description

“N-(3-Amino-4-chlorophenyl)-4-(isopentyloxy)-benzamide” is a specialty product used for proteomics research. Its molecular formula is C18H21ClN2O2 and its molecular weight is 332.82.

Scientific Research Applications

Metoclopramide Properties and Clinical Use

Metoclopramide, a compound closely related to benzamide derivatives, has diverse pharmacological applications, primarily in gastro-intestinal diagnostics and treatment. It aids in radiological identification of small intestine lesions, facilitates intubations and biopsies, and is useful in managing various types of vomiting and gastro-intestinal disorders. Metoclopramide's influence on drug absorption and its potential in treating nausea and vomiting associated with chemotherapy, radiation sickness, and pregnancy is well-documented. Its utility extends to symptomatic relief in dyspepsia, vertigo, and possibly reflux oesophagitis and hiccups. Despite its broad application spectrum, the drug's role in treating ulcers and certain gastro-intestinal disorders remains unproven, necessitating further research. Notably, metoclopramide's diagnostic applications in gastroenterology, particularly in radiology and emergency endoscopy, underscore its importance in medical practice (Pinder et al., 2012).

Benzene-1,3,5-tricarboxamide: A Versatile Chemical Entity

Benzene-1,3,5-tricarboxamide (BTA) derivatives, similar in structure to benzamide, have garnered attention for their versatile applications across scientific disciplines. The adaptability of BTAs, stemming from their simple structure and self-assembly into one-dimensional nanometer-sized rod-like structures, opens doors to a myriad of applications. These include nanotechnology, polymer processing, and biomedical applications, where their multivalent nature is particularly beneficial. The growing significance of BTAs is evident from their emergence in commercial applications, promising a bright future for this versatile building block (Cantekin et al., 2012).

Synthetic Organic Chemistry based on N-Ar Axis

The N-Ar axis serves as a critical element in synthetic organic chemistry, facilitating the development of selective N-acylation reagents and chiral ligands. The comprehensive studies in this domain have yielded compounds with improved chemoselectivity and the creation of optically active N-acyl-N-(2-t-butylphenyl)acetamide, showcasing axial chirality. These advancements underscore the intricate relationship between structure-reactivity and the potential of the N-Ar axis in asymmetric transition metal catalysis. The high selectivity observed in palladium-catalyzed asymmetric allylic substitutions illustrates the profound impact of this research on synthetic organic chemistry (Kondo & Murakami, 2001).

Safety and Hazards

This compound is labeled as an irritant, which means it may cause skin irritation or serious eye irritation. Proper safety measures should be taken while handling it.